Cas no 532413-87-9 (10-Undecenoic acid, (5-hydroxy-4-oxo-4H-pyran-2-yl)methyl ester)
532413-87-9 structure
Product Name:10-Undecenoic acid, (5-hydroxy-4-oxo-4H-pyran-2-yl)methyl ester
CAS No:532413-87-9
MF:C17H24O5
MW:308.369465827942
CID:357730
PubChem ID:71365295
Update Time:2025-04-19
10-Undecenoic acid, (5-hydroxy-4-oxo-4H-pyran-2-yl)methyl ester Chemical and Physical Properties
Names and Identifiers
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- 10-Undecenoic acid, (5-hydroxy-4-oxo-4H-pyran-2-yl)methyl ester
- (5-hydroxy-4-oxopyran-2-yl)methyl undec-10-enoate
- DTXSID60788716
- 532413-87-9
- (5-Hydroxy-4-oxo-4H-pyran-2-yl)methyl undec-10-enoate
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- Inchi: 1S/C17H24O5/c1-2-3-4-5-6-7-8-9-10-17(20)22-12-14-11-15(18)16(19)13-21-14/h2,11,13,19H,1,3-10,12H2
- InChI Key: VMUSNGRPSKZNBX-UHFFFAOYSA-N
- SMILES: O(CC1=CC(C(=CO1)O)=O)C(CCCCCCCCC=C)=O
Computed Properties
- Exact Mass: 308.16242
- Monoisotopic Mass: 308.16237386g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 12
- Complexity: 448
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- PSA: 72.83
10-Undecenoic acid, (5-hydroxy-4-oxo-4H-pyran-2-yl)methyl ester Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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